1,3,4-Thiadiazol-2-ylcyanamide

• CAS RN: 111393-93-2
• Molecular Formula: C3HN4NaS
• Molecular Weight: 148.12 g/mol
• IUPAC Name: sodium;cyano(1,3,4-thiadiazol-2-yl)azanide
• InChI: InChI=1S/C3HN4S.Na/c4-1-5-3-7-6-2-8-3;/h2H;/q-1;+1
• InChI Key: PMAKDNHZVBVWFM-UHFFFAOYSA-N
• Isomeric SMILES: C1=NN=C(S1)N=C=[N-].[Na+]
• SMILES: C1=NN=C(S1)[N-]C#N.[Na+]
• synonyms: 1,3,4-thiadiazol-2-ylcyanamide; LY 217896; LY 253963; LY-217896; LY-253963; LY217896; LY253963

Description

1,3,4-Thiadiazol-2-ylcyanamide, also known as TCAN, is a heterocyclic compound that has been extensively studied due to its potential applications in various fields, including medicinal chemistry, agriculture, and materials science. TCAN is a versatile molecule that exhibits a wide range of biological activities, making it an attractive target for drug discovery and development.

Scientific Research Applications

1,3,4-Thiadiazol-2-ylcyanamide has been extensively studied for its potential applications in medicinal chemistry, particularly as an anticancer agent. Several studies have shown that this compound inhibits the growth of various cancer cell lines, including breast, lung, and prostate cancer cells, by inducing apoptosis and cell cycle arrest. This compound has also been investigated for its potential as an antimicrobial agent, with promising results against both Gram-positive and Gram-negative bacteria. In addition, this compound has been shown to exhibit insecticidal and herbicidal activities, making it a potential candidate for agricultural applications.

Mechanism of Action

The mechanism of action of 1,3,4-Thiadiazol-2-ylcyanamide is not fully understood, but several studies have suggested that it targets multiple signaling pathways involved in cell growth and survival. This compound has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in regulating cellular energy homeostasis. This compound also inhibits the Akt/mTOR pathway, which is involved in cell proliferation and survival. Furthermore, this compound has been shown to induce oxidative stress and DNA damage, which may contribute to its anticancer and antimicrobial activities.
Biochemical and Physiological Effects:
This compound exhibits a wide range of biochemical and physiological effects, depending on the target organism or cell type. In cancer cells, this compound induces apoptosis and cell cycle arrest, leading to the inhibition of cell growth and proliferation. This compound also inhibits angiogenesis, which is the process of forming new blood vessels that supply nutrients to tumors. In bacteria, this compound disrupts cell membrane integrity and inhibits protein synthesis, leading to cell death. In insects, this compound acts as a neurotoxin, disrupting the nervous system and causing paralysis.

Advantages and Limitations for Lab Experiments

1,3,4-Thiadiazol-2-ylcyanamide has several advantages for lab experiments, including its ease of synthesis, low toxicity, and diverse biological activities. However, this compound also has some limitations, such as its poor solubility in water and some organic solvents, which may limit its applicability in certain experiments. Furthermore, this compound may exhibit different biological activities depending on the experimental conditions, such as the cell type, concentration, and exposure time.

Future Directions

There are several future directions for 1,3,4-Thiadiazol-2-ylcyanamide research, including:
1. Investigating the structure-activity relationship of this compound derivatives to identify more potent and selective compounds.
2. Studying the pharmacokinetics and pharmacodynamics of this compound in vivo to evaluate its potential as a therapeutic agent.
3. Exploring the mechanism of action of this compound in more detail to identify new targets and pathways that may be relevant for drug discovery.
4. Developing new formulations and delivery methods for this compound to improve its solubility and bioavailability.
5. Investigating the potential of this compound as a lead compound for the development of new drugs for various diseases, including cancer, infectious diseases, and metabolic disorders.
Conclusion:
In conclusion, this compound is a versatile molecule that exhibits a wide range of biological activities, making it an attractive target for drug discovery and development. This compound has been extensively studied for its potential applications in medicinal chemistry, agriculture, and materials science. Although the mechanism of action of this compound is not fully understood, several studies have suggested that it targets multiple signaling pathways involved in cell growth and survival. There are several future directions for this compound research, including investigating the structure-activity relationship of this compound derivatives, studying the pharmacokinetics and pharmacodynamics of this compound in vivo, and developing new formulations and delivery methods for this compound.

Synthesis Methods

1,3,4-Thiadiazol-2-ylcyanamide can be synthesized by reacting cyanamide with thiocarboxylic acid or its derivatives under acidic conditions. The reaction mechanism involves the formation of an intermediate thioamide, which then undergoes cyclization to form the thiadiazole ring. The yield and purity of this compound can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and solvent.